molecular formula C9H10BrClO2 B8361424 2-Bromo-4-chloromethyl-1-methoxymethoxy-benzene CAS No. 1400744-40-2

2-Bromo-4-chloromethyl-1-methoxymethoxy-benzene

Cat. No.: B8361424
CAS No.: 1400744-40-2
M. Wt: 265.53 g/mol
InChI Key: VLIVKFDMKBRGGZ-UHFFFAOYSA-N
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Description

2-Bromo-4-chloromethyl-1-methoxymethoxy-benzene is a useful research compound. Its molecular formula is C9H10BrClO2 and its molecular weight is 265.53 g/mol. The purity is usually 95%.
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Properties

CAS No.

1400744-40-2

Molecular Formula

C9H10BrClO2

Molecular Weight

265.53 g/mol

IUPAC Name

2-bromo-4-(chloromethyl)-1-(methoxymethoxy)benzene

InChI

InChI=1S/C9H10BrClO2/c1-12-6-13-9-3-2-7(5-11)4-8(9)10/h2-4H,5-6H2,1H3

InChI Key

VLIVKFDMKBRGGZ-UHFFFAOYSA-N

Canonical SMILES

COCOC1=C(C=C(C=C1)CCl)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

(3-Bromo-4-methoxymethoxy-phenyl)-methanol (250 mg) was dissolved in DCM (20 mL), pyridine (0.15 mL) was added followed by thionyl chloride (0.15 mL), and the mixture was stirred for 1 hour. The mixture was partitioned with water and ethyl acetate. The solvent removal gave 2-bromo-4-chloromethyl-1-methoxymethoxy-benzene as a clear oil, which was used directly in next step. The oil was dissolved in acetone, and sodium iodide (300 mg) was added. The mixture was stirred overnight and a yellow precipitate was formed. Extraction with ethyl acetate and water gave 2-iodo-4-chloromethyl-1-methoxymethoxy-benzene as a brown oil that turned into solid after standing. 1HNMR (CDCl3, 300 MHz): 7.58 (d, J=2.0 Hz, 1H), 7.25 (dd, J=2.0, 8.5 Hz, 1H), 7.07 (d, J=8.5 Hz, 1H), 5.25 (s, 2H), 4.39(s, 2H), 3.51 (s, 3H) ppm. The iodide (170 mg) and trimethylphosphate (0.1 mL) were mixed and stirred at 120° C. for 1 hour. After cooling to room temperature, the reaction mixture was directly applied to silica gel column eluting with 5% MeOH in DCM to yield 150 mg of the corresponding phosphonate.
Quantity
250 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.15 mL
Type
reactant
Reaction Step Two
Quantity
0.15 mL
Type
reactant
Reaction Step Three

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